Cas no 2124664-83-9 (3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile)

• Product Name: 3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile
• CAS No: 2124664-83-9
• MF: C₁₄H₁₇N₃O
• MW: 243.304282903671
• CID: 5408363
• Update Time: 2025-10-20

3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile

• Inchi： 1S/C14H17N3O/c1-14(2)6-3-9-17(12(14)10-15)13(18)11-4-7-16-8-5-11/h4-5,7-8,12H,3,6,9H2,1-2H3
• InChI Key： VOFCZZTZYIDQSX-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CN=CC=2)=O)CCCC(C)(C)C1C#N

Additional information on 3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile

3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile: A Comprehensive Overview

The compound 3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile (CAS No. 2124664-83-9) is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a pyridine ring and a cyano group, making it a versatile building block for further chemical modifications. Recent studies have highlighted its role in drug discovery and material science, underscoring its importance in modern chemistry.

The piperidine ring in this compound serves as a key structural element, contributing to its stability and reactivity. The pyridine ring, attached via a carbonyl group, introduces aromaticity and enhances the molecule's electronic properties. This combination makes the compound highly suitable for applications in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic effects. For instance, researchers have explored its ability to act as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile using various methodologies. One notable approach involves the use of palladium-catalyzed coupling reactions, which allow for precise control over the substitution pattern of the piperidine ring. This has led to the creation of derivatives with enhanced pharmacokinetic properties, making them more promising candidates for drug development.

In terms of applications, this compound has shown potential in the field of materials science as well. Its ability to form stable complexes with metal ions has been leveraged in the development of new materials for catalysis and sensing applications. For example, studies have demonstrated that derivatives of this compound can act as efficient catalysts for organic transformations, offering advantages over traditional catalysts in terms of selectivity and reusability.

Moreover, the cyano group present in the molecule plays a crucial role in its reactivity and functionality. This group can undergo various transformations, such as nucleophilic addition and elimination reactions, enabling the synthesis of a wide range of derivatives. Recent research has focused on exploiting these transformations to develop novel materials with tailored properties for specific applications.

From an environmental perspective, the synthesis and application of 3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that the compound is synthesized in an environmentally friendly manner. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 3,3-Dimethyl-1-(4-pyridinylcarbonyl)-2-piperidinecarbonitrile (CAS No. 2124664-83-9) is a multifaceted compound with diverse applications across various fields. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and material science continue to unfold, this compound is poised to play an even more significant role in shaping future innovations.